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Compound of Interest

Compound Name: Z-Gly-Gly-Arg-AMC TFA

Cat. No.: B10825414 Get Quote

For researchers, scientists, and drug development professionals utilizing Z-Gly-Gly-Arg-AMC
TFA, a thrombin-specific fluorogenic substrate, stringent adherence to safety protocols is

paramount to ensure personal safety and experimental integrity.[1][2][3][4] This guide provides

immediate, procedural, and step-by-step instructions for the safe handling, storage, and

disposal of this compound.

Summary of Key Safety Information
A comprehensive understanding of the chemical properties and potential hazards of Z-Gly-Gly-
Arg-AMC TFA is the foundation of safe laboratory practices. The following table summarizes

essential data for this compound.
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Property Value

Chemical Formula C30H34F3N7O9

Molecular Weight 693.63 g/mol [1]

Appearance White powder[2]

Solubility DMSO: 6.94 mg/mL (10.01 mM)[1]

Storage (Powder)
-20°C for up to 3 years (keep away from

moisture)[1]

Storage (In Solvent) -80°C for up to 1 year[1]

Excitation/Emission ~390/480 nm[2]

While a specific Safety Data Sheet (SDS) for the TFA salt is not readily available, an SDS for

the similar compound Z-Gly-Pro-Arg-AMC hydrochloride indicates the following hazards:

Harmful if swallowed, causes skin irritation, and causes serious eye irritation.[5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and maintain the

quality of the reagent.

Engineering Controls and Personal Protective
Equipment (PPE)
Prior to handling, ensure that the workspace is properly equipped and that all necessary PPE is

correctly worn.

Ventilation: Work in a well-ventilated laboratory, preferably within a chemical fume hood,

especially when handling the powder form to avoid inhalation.[5]

Personal Protective Equipment: The minimum required PPE includes:

Lab Coat: To protect clothing and skin from potential splashes.[6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.glpbio.com/z-gly-gly-arg-amc-tfa-66216-78-2-free-base.html
https://www.medchemexpress.com/z-gly-gly-arg-amc-tfa.html
https://www.glpbio.com/z-gly-gly-arg-amc-tfa-66216-78-2-free-base.html
https://www.glpbio.com/z-gly-gly-arg-amc-tfa-66216-78-2-free-base.html
https://www.glpbio.com/z-gly-gly-arg-amc-tfa-66216-78-2-free-base.html
https://www.medchemexpress.com/z-gly-gly-arg-amc-tfa.html
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.gelest.com/wp-content/uploads/CXSO080_SODIUM-TRIFLUOROACETATE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Goggles or Glasses: To shield eyes from chemical splashes.[6][7][8] Goggles are

preferred when handling solutions.[7]

Gloves: Nitrile gloves are recommended for incidental contact.[7][9] Change gloves

immediately if they become contaminated.[9]

Reagent Preparation
The following steps outline the procedure for preparing a stock solution and working solutions

of Z-Gly-Gly-Arg-AMC TFA.

Acclimatization: Before opening, allow the vial of Z-Gly-Gly-Arg-AMC TFA powder to

equilibrate to room temperature to prevent condensation.

Reconstitution:

Aseptically open the vial in a chemical fume hood.

Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired stock solution

concentration (e.g., 10 mM).[1][2] Sonication may be required to aid dissolution.[1]

Cap the vial tightly and vortex gently until the powder is completely dissolved.

Working Solution Preparation:

Dilute the stock solution to the desired working concentration (e.g., 10 µM - 50 µM) with an

appropriate buffer such as PBS.[1][2]

Working solutions should be prepared fresh for immediate use and protected from light.[2]

[3]

Experimental Use
During experimental procedures, it is crucial to handle the reagent with care to prevent

contamination and ensure accurate results.

Light Sensitivity: Z-Gly-Gly-Arg-AMC TFA is a fluorescent dye and should be protected from

light to prevent photobleaching.[2][3] Use amber-colored tubes or cover tubes with aluminum
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foil.

Temperature: Store stock solutions at -20°C or -80°C and avoid repeated freeze-thaw cycles.

[1][2][3] Aliquoting the stock solution is recommended.[2][3]

Disposal Plan
Proper disposal of Z-Gly-Gly-Arg-AMC TFA and associated waste is essential to prevent

environmental contamination and comply with regulations.

Waste Segregation: All materials contaminated with Z-Gly-Gly-Arg-AMC TFA, including

unused solutions, pipette tips, and gloves, should be segregated as hazardous chemical

waste.

Solid Waste:

Collect chemically contaminated solid waste, such as gloves and absorbent paper, in a

designated, clearly labeled, and sealed plastic bag.

Dispose of the original manufacturer's container with any residual solid chemical in the

designated solid chemical waste stream.

Liquid Waste:

Collect all unused stock and working solutions in a compatible, sealed, and clearly labeled

hazardous waste container.

Do not dispose of solutions containing this compound down the drain.

Final Disposal: All generated waste must be disposed of in accordance with federal, state,

and local environmental regulations.[2] This typically involves collection by a licensed

hazardous waste disposal service.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of Z-Gly-Gly-Arg-AMC TFA.
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Workflow for Z-Gly-Gly-Arg-AMC TFA Handling and Disposal
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Collect Solid Waste Collect Liquid Waste
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Caption: Safe handling and disposal workflow for Z-Gly-Gly-Arg-AMC TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10825414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

